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Compound of Interest

(4-(Aminomethyl)phenyl)
Compound Name:
(phenyl)methanone hydrochloride

Cat. No. B1271467

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of (4-
(Aminomethyl)phenyl)(phenyl)methanone hydrochloride (CAS RN: 24095-40-7).
Adherence to these procedures is critical for ensuring laboratory safety, environmental
protection, and regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for (4-(Aminomethyl)phenyl)(phenyl)methanone hydrochloride. This compound is
classified as a hazardous substance.

Personal Protective Equipment (PPE): At a minimum, the following PPE must be worn:
o Safety goggles or a face shield
o Chemical-resistant gloves (e.g., nitrile)

e Alab coat
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Engineering Controls: All handling of solid (4-(Aminomethyl)phenyl)(phenyl)methanone
hydrochloride and its solutions should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood to prevent inhalation of dust or vapors.[1]

Hazard Summary: This compound is harmful if swallowed, causes skin irritation, and can cause
serious eye irritation. Precautionary statements include avoiding breathing dust and washing
hands thoroughly after handling.

Quantitative Data Summary

The following table summarizes key quantitative data for (4-(Aminomethyl)phenyl)
(phenyl)methanone hydrochloride.

Property Value Reference
CAS Number 24095-40-7

Molecular Formula C14H14CINO

Molecular Weight 247.72 g/mol

Physical Form Solid

Melting Point 122-125 °C

Boiling Point 97-99 °C at 0.38 mmHg

GHS Hazard Statements H302, H315, H319, H335

Standard Disposal Protocol

The universally recommended and safest method for the disposal of (4-(Aminomethyl)phenyl)
(phenyl)methanone hydrochloride is through a licensed professional waste disposal service.
[1] In-lab treatment should only be considered after a thorough risk assessment and with the
explicit approval of your institution's Environmental Health and Safety (EHS) department.

Step 1: Waste Collection and Segregation

e Solid Waste: Collect unadulterated solid (4-(Aminomethyl)phenyl)(phenyl)methanone
hydrochloride waste in a designated, chemically compatible, and clearly labeled hazardous
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waste container. The container should have a secure, tight-fitting lid.

 Liquid Waste: Solutions containing this compound should be collected in a separate,
compatible hazardous waste container. Do not mix with other waste streams unless
compatibility has been confirmed.

o Contaminated Materials: Any materials contaminated with the compound, such as weighing
paper, gloves, and pipette tips, should be collected as solid hazardous waste.

Step 2: Labeling

All hazardous waste containers must be clearly and accurately labeled. The label should
include:

The words "Hazardous Waste"

The full chemical name: "(4-(Aminomethyl)phenyl)(phenyl)methanone hydrochloride”

The CAS Number: 24095-40-7

An approximate concentration and volume/mass of the waste

The date of accumulation

The primary hazard(s) (e.g., Toxic, Irritant)

Step 3: Storage

Store hazardous waste containers in a designated and secure satellite accumulation area. This
area should be:

o Well-ventilated
e Away from heat sources and direct sunlight

» Segregated from incompatible materials, such as strong oxidizing agents.

Step 4: Professional Disposal
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Contact your institution's EHS department or a certified hazardous waste disposal company to
arrange for the pickup and disposal of the waste. Do not allow hazardous waste to accumulate
in the laboratory.

Experimental Protocol: In-Lab Neutralization of
Amine Hydrochloride (Generalized Procedure)

Disclaimer: The following is a generalized protocol for the neutralization of an amine
hydrochloride. Its applicability and safety for (4-(Aminomethyl)phenyl)(phenyl)methanone
hydrochloride must be evaluated by a qualified chemist on a small scale in a controlled
laboratory setting. This procedure should only be performed with prior approval from your
institution's EHS department.

Objective

To neutralize the acidic hydrochloride salt of the amine, potentially rendering it less corrosive
before collection as hazardous waste. This does not degrade the organic portion of the
molecule, which remains a hazardous waste.

Materials

» Waste solution of (4-(Aminomethyl)phenyl)(phenyl)methanone hydrochloride

» Dilute aqueous solution of a weak base (e.g., 5% sodium bicarbonate) or a dilute solution of
a strong base (e.g., 1 M sodium hydroxide)

e pH paper or a calibrated pH meter
e Appropriate reaction vessel (e.g., beaker or flask)
 Stir plate and stir bar

Ice bath

Procedure

e Preparation: Place the reaction vessel containing the amine hydrochloride waste solution in
an ice bath on a stir plate. Begin gentle stirring.
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o Neutralization: Slowly add the dilute base solution dropwise to the stirring waste solution.
¢ pH Monitoring: Periodically monitor the pH of the solution using pH paper or a pH meter.

o Endpoint: Continue adding the base until the pH of the solution is between 6.0 and 8.0. Be
cautious as the neutralization reaction can be exothermic.

o Waste Collection: Once neutralized, the solution must still be collected as hazardous waste.
Transfer the neutralized solution to a properly labeled hazardous waste container.

Disposal Workflow
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Disposal Workflow for (4-(Aminomethyl)phenyl)(phenyl)methanone hydrochloride
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Caption: A flowchart illustrating the recommended step-by-step procedure for the safe disposal
of (4-(Aminomethyl)phenyl)(phenyl)methanone hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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